((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
A metabolite of Abacavir in human urine and cerebrospinal fluid
Brand Name:
Vulcanchem
CAS No.:
122624-77-5
VCID:
VC0192907
InChI:
InChI=1S/C10H14ClN5O/c11-8-7(12)9(16-10(13)15-8)14-6-2-1-5(3-6)4-17/h1-2,5-6,17H,3-4,12H2,(H3,13,14,15,16)/t5-,6+/m0/s1
SMILES:
C1C(C=CC1NC2=C(C(=NC(=N2)N)Cl)N)CO
Molecular Formula:
C10H14ClN5O
Molecular Weight:
255.7 g/mol
((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
CAS No.: 122624-77-5
Impurities
VCID: VC0192907
Molecular Formula: C10H14ClN5O
Molecular Weight: 255.7 g/mol
Purity: > 95%
| CAS No. | 122624-77-5 |
|---|---|
| Product Name | ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol |
| Molecular Formula | C10H14ClN5O |
| Molecular Weight | 255.7 g/mol |
| IUPAC Name | [(1R,4S)-4-[(2,5-diamino-6-chloropyrimidin-4-yl)amino]cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C10H14ClN5O/c11-8-7(12)9(16-10(13)15-8)14-6-2-1-5(3-6)4-17/h1-2,5-6,17H,3-4,12H2,(H3,13,14,15,16)/t5-,6+/m0/s1 |
| Standard InChIKey | RNURTQFRFNOOPJ-NTSWFWBYSA-N |
| Isomeric SMILES | C1[C@H](C=C[C@H]1NC2=C(C(=NC(=N2)N)Cl)N)CO |
| SMILES | C1C(C=CC1NC2=C(C(=NC(=N2)N)Cl)N)CO |
| Canonical SMILES | C1C(C=CC1NC2=C(C(=NC(=N2)N)Cl)N)CO |
| Appearance | White or off white crystal powder |
| Melting Point | 158-159 °C |
| Description | A metabolite of Abacavir in human urine and cerebrospinal fluid |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (1S,4R)-4-<(2',5'-diamino-6'-chloropyrimidin-4'-yl)amino>cyclopent-2-enylmethanol |
| PubChem Compound | 18646154 |
| Last Modified | Nov 11 2021 |
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